Cas no 1393566-37-4 (6-Bromo-4-(chloromethyl)pyridin-2-OL)

• Product Name: 6-Bromo-4-(chloromethyl)pyridin-2-OL
• CAS No: 1393566-37-4
• MF: C₆H₅BrClNO
• MW: 222.466999769211
• CID: 4900133
• Update Time: 2025-05-20

6-Bromo-4-(chloromethyl)pyridin-2-OL Chemical and Physical Properties

Names and Identifiers

• AB78733
• 2-Bromo-4-chloromethyl-6-hydroxypyridine
• 6-BROMO-4-(CHLOROMETHYL)PYRIDIN-2-OL
• 6-Bromo-4-(chloromethyl)pyridin-2-OL

• Inchi： 1S/C6H5BrClNO/c7-5-1-4(3-8)2-6(10)9-5/h1-2H,3H2,(H,9,10)
• InChI Key： KGGBXZPYFYZXRV-UHFFFAOYSA-N
• SMILES： BrC1=CC(CCl)=CC(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 1
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 6-Bromo-4-(chloromethyl)pyridin-2-OL

Professional Introduction to 6-Bromo-4-(chloromethyl)pyridin-2-OL (CAS No. 1393566-37-4)

6-Bromo-4-(chloromethyl)pyridin-2-OL is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional attributes. This heterocyclic aromatic compound, with the CAS number 1393566-37-4, has garnered considerable attention due to its versatile applications in medicinal chemistry and drug development. The presence of both bromo and chloromethyl substituents on the pyridine ring imparts distinct reactivity, making it a valuable intermediate in synthesizing various bioactive molecules.

The compound's structure, featuring a hydroxyl group at the 2-position of the pyridine ring, enhances its solubility and reactivity in aqueous and organic media. This property is particularly advantageous in pharmaceutical formulations where solubility is a critical factor for drug efficacy. The bromo substituent at the 6-position and the chloromethyl group at the 4-position provide reactive sites for further functionalization, enabling the synthesis of more complex molecules.

In recent years, 6-Bromo-4-(chloromethyl)pyridin-2-OL has been extensively studied for its potential in developing novel therapeutic agents. One of the most promising areas of research is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By targeting specific kinases, researchers aim to develop drugs that can modulate these pathways effectively.

Recent studies have highlighted the compound's role in designing small-molecule inhibitors that can selectively bind to kinases. The bromo and chloromethyl groups serve as handles for appending pharmacophores that enhance binding affinity and selectivity. For instance, researchers have utilized 6-Bromo-4-(chloromethyl)pyridin-2-OL as a scaffold to develop inhibitors targeting tyrosine kinases, which are overexpressed in many cancer cell lines. These inhibitors have shown promising results in preclinical studies, demonstrating their potential as lead compounds for further optimization.

The hydroxyl group at the 2-position of the pyridine ring also contributes to the compound's versatility. It can be further modified through various chemical reactions, such as etherification or esterification, to introduce additional functional groups that can enhance drug-like properties. For example, researchers have explored derivatives of 6-Bromo-4-(chloromethyl)pyridin-2-OL where the hydroxyl group was converted into an ether or ester, improving solubility and bioavailability.

In addition to kinase inhibitors, 6-Bromo-4-(chloromethyl)pyridin-2-OL has been investigated for its potential in other therapeutic areas. Its structural motif is found in several known pharmaceuticals, suggesting its broad applicability in drug discovery. For instance, analogs of this compound have been explored as antiviral agents, where they exhibit inhibitory effects against certain viral enzymes by interfering with viral replication mechanisms.

The compound's reactivity also makes it useful in material science applications. Researchers have explored its use in synthesizing functional materials such as ligands for metal complexes used in catalysis. The bromo and chloromethyl groups allow for easy attachment of various ligands, enabling the design of catalysts with tailored properties for specific chemical transformations.

The synthesis of 6-Bromo-4-(chloromethyl)pyridin-2-OL involves multi-step organic reactions that highlight its synthetic utility. The process typically starts from commercially available pyridine derivatives and proceeds through bromination followed by chlorination at specific positions on the ring. The hydroxyl group is introduced later through selective hydroxylation or substitution reactions. This synthetic route underscores the compound's importance as a building block in organic synthesis.

The growing interest in heterocyclic compounds like 6-Bromo-4-(chloromethyl)pyridin-2-OL stems from their diverse biological activities and synthetic flexibility. As research continues to uncover new applications, this compound is expected to remain a cornerstone in pharmaceutical development. Its ability to serve as a versatile scaffold for designing novel bioactive molecules makes it an indispensable tool for medicinal chemists.

In conclusion, 6-Bromo-4-(chloromethyl)pyridin-2-OL (CAS No. 1393566-37-4) is a multifaceted compound with significant implications in both academic research and industrial applications. Its unique structural features and reactivity make it a valuable intermediate in synthesizing therapeutic agents targeting various diseases. As research progresses, this compound will continue to play a pivotal role in advancing pharmaceutical innovation.